Cas no 832676-65-0 (2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one)

• Product Name: 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• CAS No: 832676-65-0
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• MDL: MFCD02379951
• CID: 3059915
• PubChem ID: 2801248
• Update Time: 2025-06-15

2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• 2-(3,4-dichlorophenyl)-5-methyl-1H-pyrazol-3-one
• 1-(3,4-Dichlorophenyl)-3-methyl-5-pyrazolone
• AKOS011053912
• Maybridge1_001846
• CS-0330974
• 832676-65-0
• SCHEMBL2484228
• STK350549
• MFCD02379951
• HMS546L20
• 2-(3,4-Dichlorophenyl)-5-methyl-1H-pyrazol-3(2H)-one
• CCG-234157
• 2-(3,4-dichlorophenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• AKOS000313048
• BBL040495
• 2-(3,4-dichlorophenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL13902297

• MDL： MFCD02379951
• Inchi： 1S/C10H8Cl2N2O/c1-6-4-10(15)14(13-6)7-2-3-8(11)9(12)5-7/h2-5,13H,1H3
• InChI Key： VCVFXBNCQAJJCV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C=C(C)N1)=O)Cl

Computed Properties

• Exact Mass: 242.001
• Monoisotopic Mass: 242.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one

Introduction to 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one (CAS No. 832676-65-0)

2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 832676-65-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolone class, characterized by a fused pyrazole ring with a ketone group. Its structural features, particularly the presence of chloro and methyl substituents on the aromatic ring, contribute to its unique chemical properties and potential biological activities.

The synthesis of 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one involves multi-step organic reactions, typically starting from readily available precursors such as 3,4-dichlorobenzoyl chloride and methyl hydrazine. The process often includes condensation reactions followed by cyclization to form the pyrazolone core. The introduction of the chloro and methyl groups enhances the electrophilicity of the aromatic ring, making it a valuable intermediate in further functionalization and derivatization.

This compound has garnered attention in recent years due to its potential applications in medicinal chemistry. The pyrazolone scaffold is known for its versatility in drug design, often serving as a pharmacophore in various therapeutic agents. Research has highlighted its role in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The chloro substituents on the aromatic ring are particularly noteworthy, as they can influence both the electronic distribution and steric environment of the molecule, which are critical factors in determining biological activity.

Recent studies have explored the pharmacological profile of derivatives of 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one. For instance, modifications at the 3-position of the pyrazole ring have been investigated for their effects on receptor binding affinity and metabolic stability. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity. The presence of electron-withdrawing groups like chloro atoms can enhance interactions with biological targets, potentially leading to more potent and selective therapeutic agents.

The compound's structural motif also makes it a candidate for further exploration in computational chemistry and molecular modeling. These studies aim to predict binding modes and interactions with biological targets such as enzymes and receptors. Advanced computational techniques can provide insights into how changes in the molecular structure affect activity, guiding the design of next-generation pharmaceuticals.

In addition to its pharmaceutical applications, 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one has shown promise in materials science. Its heterocyclic structure and functional groups make it a suitable candidate for developing novel organic semiconductors or ligands for catalytic processes. The ability to tune electronic properties through structural modifications opens up possibilities for creating materials with tailored functionalities.

The synthesis and characterization of this compound have been refined through advances in synthetic methodologies and analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure high purity and confirm structural integrity. These techniques provide detailed information about molecular structure and purity, which are essential for pharmaceutical applications.

The potential of 2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one extends beyond its current applications. Ongoing research aims to uncover new biological activities and explore novel synthetic pathways that could enhance its utility in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion,2-(3,4-Dichloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one (CAS No. 832676-65-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for developing new drugs targeting various diseases. As research continues to uncover its full potential,this compound is poised to play an important role in future advancements across multiple scientific disciplines.